Cas no 1234616-44-4 (methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate)

• Product Name: methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate
• CAS No: 1234616-44-4
• MF: C₁₀H₉IN₂O₂
• MW: 316.095134496689
• MDL: MFCD15071440
• CID: 2620939
• PubChem ID: 71279594
• Update Time: 2025-11-01

methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate
• Methyl3-iodo-1-methyl-1H-indazole-5-carboxylate
• MFCD15071440
• SY098750
• DB-117281
• 1234616-44-4
• SCHEMBL14737303
• AKOS025396115
• 1H-Indazole-5-carboxylic acid, 3-iodo-1-methyl-, methyl ester
• DTXSID001235608
• METHYL 3-IODO-1-METHYLINDAZOLE-5-CARBOXYLATE
• CS-0049081
• AS-42989
• 3-iodo-1-methyl-1H-indazole-5-carboxylic acid methyl ester
• PB16599
• LVSOFRKXDZQFIR-UHFFFAOYSA-N

• MDL： MFCD15071440
• Inchi： 1S/C10H9IN2O2/c1-13-8-4-3-6(10(14)15-2)5-7(8)9(11)12-13/h3-5H,1-2H3
• InChI Key： LVSOFRKXDZQFIR-UHFFFAOYSA-N
• SMILES： IC1C2C=C(C(=O)OC)C=CC=2N(C)N=1

Computed Properties

• Exact Mass: 315.97088g/mol
• Monoisotopic Mass: 315.97088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate

Methyl 3-Iodo-1-Methyl-1H-Indazole-5-Carboxylate (CAS No. 1234616-44-4): An Overview

Methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate (CAS No. 1234616-44-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate.

The chemical structure of methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate consists of an indazole core with a methyl group at the 1-position and an iodine substituent at the 3-position. The carboxylate moiety is esterified with a methyl group, making it a valuable intermediate in organic synthesis. The presence of the iodine atom provides a handle for further functionalization through various chemical transformations, such as cross-coupling reactions and nucleophilic substitution.

Recent studies have highlighted the importance of methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate in the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The indazole scaffold is known for its ability to modulate various biological targets, including enzymes and receptors, making it a promising platform for drug discovery.

The synthesis of methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate can be achieved through several routes, each offering unique advantages and challenges. One common method involves the reaction of 3-bromoindazole with methyl iodide to form the corresponding bromide intermediate, followed by iodination to introduce the iodine substituent. Subsequent esterification with methanol yields the final product. Another approach involves the direct iodination of 3-bromoindazole using NIS (N-Iodosuccinimide) in the presence of a base, followed by esterification.

In addition to its use as a synthetic intermediate, methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate has been explored for its potential in imaging applications. The iodine atom can be radiolabeled to create radiotracers for positron emission tomography (PET) imaging. This application is particularly relevant in oncology, where non-invasive imaging techniques are crucial for early detection and monitoring of cancer progression.

Recent advancements in computational chemistry have also contributed to our understanding of the properties and behavior of methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this compound. These studies have helped identify key structural features that contribute to its biological activity and reactivity.

The pharmaceutical industry has shown significant interest in compounds like methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate due to their potential as lead molecules for drug development. Ongoing clinical trials are evaluating the safety and efficacy of these compounds in treating various diseases, including cancer and inflammatory disorders. Preliminary results have been promising, suggesting that further optimization and development could lead to new therapeutic options.

In conclusion, methyl 3-iodo-1-methyl-1H-indazole-5-carboxylate (CAS No. 1234616-44-4) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for developing novel drugs and imaging agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.